2-Chloromethyl-6-(3-chloro-phenyl)-pyridine

• Molecular Formula: C12H9Cl2N
• Molecular Weight: 238.11 g/mol
• IUPAC Name: 2-(chloromethyl)-6-(3-chlorophenyl)pyridine
• InChI: InChI=1S/C12H9Cl2N/c13-8-11-5-2-6-12(15-11)9-3-1-4-10(14)7-9/h1-7H,8H2
• InChI Key: GBEODGABFOJPPX-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)Cl)C2=CC=CC(=N2)CCl

Description

2-Chloromethyl-6-(3-chloro-phenyl)-pyridine is a useful research compound. Its molecular formula is C12H9Cl2N and its molecular weight is 238.11 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

433 mg (0.264 ml, 3.64 mmol) thionyl chloride were added drop by drop at 0° C. to a solution of 0.2 ml N,N-dimethylformamide (DMF) and 400 mg (1.82 mmol) [6-(3-Chloro-phenyl)-pyridin-2-yl]-methanol in 25 ml dichloromethane and stirred for 3 h at 0° C. The mixture was poured on ice/sodium bicarbonate solution and the organic phase separated. The water phase is extracted with dichloromethane. The combined organic phases were washed with water, dried (sodium sulphate), evaporated and the obtained material (409 mg, 94%) used without further purification.